Cas no 92439-20-8 (2',6-Dihydroxyflavone)

2',6-Dihydroxyflavone structure
2',6-Dihydroxyflavone structure
Product Name:2',6-Dihydroxyflavone
CAS No:92439-20-8
MF:C15H10O4
MW:254.237504482269
MDL:MFCD00017676
CID:91052
PubChem ID:688661
Update Time:2025-04-18

2',6-Dihydroxyflavone Chemical and Physical Properties

Names and Identifiers

    • 2',6-Dihydroxyflavone
    • 6-hydroxy-2-(2-hydroxyphenyl)chromen-4-one
    • 6,2'-dihydroxyflavone
    • Q63396113
    • CHEMBL488995
    • 92439-20-8
    • PD001168
    • AKOS024283043
    • 6-hydroxy-2-(2-hydroxyphenyl)-4H-chromen-4-one
    • SCHEMBL1058712
    • 2,6-dihydroxyflavone
    • YCGXYGWBHFKQHY-UHFFFAOYSA-N
    • MFCD00017676
    • CS-0040249
    • 4H-1-Benzopyran-4-one, 6-hydroxy-2-(2-hydroxyphenyl)-
    • AS-58612
    • DTXSID50350941
    • HY-N6628
    • G12074
    • MDL: MFCD00017676
    • Inchi: 1S/C15H10O4/c16-9-5-6-14-11(7-9)13(18)8-15(19-14)10-3-1-2-4-12(10)17/h1-8,16-17H
    • InChI Key: YCGXYGWBHFKQHY-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2C=C(C=CC1=2)O)=O)C1C=CC=CC=1O

Computed Properties

  • Exact Mass: 254.05800
  • Monoisotopic Mass: 254.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 70.67000
  • LogP: 2.87120

2',6-Dihydroxyflavone Security Information

  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • Hazard Category Code: 25-36
  • Safety Instruction: 26-45
  • Hazardous Material Identification: T
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R25; R36

2',6-Dihydroxyflavone Customs Data

  • HS CODE:2914501900
  • Customs Data:

    China Customs Code:

    2914501900

    Overview:

    2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2',6-Dihydroxyflavone Pricemore >>

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